Cas no 1805292-36-7 (4-(Difluoromethyl)-3-fluoro-6-iodopyridine-2-acetonitrile)

• Product Name: 4-(Difluoromethyl)-3-fluoro-6-iodopyridine-2-acetonitrile
• CAS No: 1805292-36-7
• MF: C₈H₄F₃IN₂
• MW: 312.030444145203
• CID: 4882517
• Update Time: 2025-10-31

4-(Difluoromethyl)-3-fluoro-6-iodopyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoro-6-iodopyridine-2-acetonitrile

• Inchi： 1S/C8H4F3IN2/c9-7-4(8(10)11)3-6(12)14-5(7)1-2-13/h3,8H,1H2
• InChI Key： HJIRWMZGJGUVAD-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(CC#N)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 4-(Difluoromethyl)-3-fluoro-6-iodopyridine-2-acetonitrile

Introduction to 4-(Difluoromethyl)-3-fluoro-6-iodopyridine-2-acetonitrile (CAS No. 1805292-36-7)

4-(Difluoromethyl)-3-fluoro-6-iodopyridine-2-acetonitrile, with the chemical identifier CAS No. 1805292-36-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and synthetic utility. The presence of multiple fluorine atoms and an iodine substituent makes this molecule particularly intriguing for medicinal chemists due to its potential in modulating enzyme inhibition and receptor binding interactions.

The structure of 4-(Difluoromethyl)-3-fluoro-6-iodopyridine-2-acetonitrile features a pyridine core substituted with a difluoromethyl group at the 4-position, a fluoro atom at the 3-position, and an iodine atom at the 6-position, with a cyano group attached to the 2-position. This unique arrangement of functional groups provides a rich scaffold for further chemical modifications, enabling the synthesis of novel derivatives with tailored pharmacological properties. The iodine substituent, in particular, serves as a valuable handle for cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been growing interest in fluorinated pyridines due to their ability to enhance metabolic stability, improve bioavailability, and modulate binding affinity in drug candidates. The difluoromethyl group, a well-documented pharmacophore, is known to increase lipophilicity and metabolic resistance, while the fluoro atom can influence electronic properties and binding interactions. The combination of these elements in 4-(Difluoromethyl)-3-fluoro-6-iodopyridine-2-acetonitrile makes it a promising building block for the development of next-generation therapeutics.

One of the most compelling aspects of this compound is its potential application in the discovery of small-molecule inhibitors targeting enzyme-catalyzed processes. For instance, recent studies have highlighted the importance of fluorinated pyridines in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The iodopyridine moiety in this compound can be readily functionalized to generate ligands that interact with protein kinases or other therapeutic targets. Additionally, the cyano group at the 2-position can serve as a point of diversification for further derivatization, allowing chemists to explore new chemical spaces.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds due to their favorable pharmacokinetic profiles. The difluoromethyl group, in particular, has been extensively studied for its ability to improve drug-like properties such as solubility and bioavailability. In contrast, the presence of halogen atoms like fluorine and iodine can enhance binding affinity by introducing electron-withdrawing effects and steric bulk. This synergistic combination makes 4-(Difluoromethyl)-3-fluoro-6-iodopyridine-2-acetonitrile an attractive candidate for drug discovery efforts.

Recent advances in computational chemistry have further accelerated the development of novel fluorinated pyridines like this one. Molecular modeling techniques allow researchers to predict binding modes and optimize lead compounds before experimental synthesis begins. By leveraging these tools, scientists can rapidly screen virtual libraries of derivatives and identify candidates with high potential for biological activity. The structural features of 4-(Difluoromethyl)-3-fluoro-6-iodopyridine-2-acetonitrile, including its halogen-rich core and cyano functionality, make it an excellent candidate for such virtual screening efforts.

Moreover, agrochemical applications are another emerging area where this compound shows promise. Fluorinated pyridines have been successfully employed in developing novel pesticides due to their enhanced stability and efficacy against pests. The iodine substituent, combined with other functional groups, can improve photostability and bioavailability in agrochemical formulations. As global food security remains a pressing concern, compounds like 4-(Difluoromethyl)-3-fluoro-6-iodopyridine-2-acetonitrile could play a crucial role in developing next-generation crop protection agents.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce fluorine and iodine atoms at specific positions on the pyridine ring, followed by protection-deprotection strategies to install the cyano group at the 2-position. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions are frequently employed to achieve regioselective modifications on the pyridine core.

In conclusion,4-(Difluoromethyl)-3-fluoro-6-iodopyridine-2-acetonitrile (CAS No. 1805292-36-7) represents a versatile intermediate with broad applications across pharmaceuticals and agrochemicals. Its unique structural features—particularly the combination of difluoromethyl, fluoro, and iodo substituents, along with a cyano group—make it an invaluable tool for medicinal chemists seeking to develop novel therapeutics targeting various diseases. As research continues to uncover new biological functions associated with fluorinated heterocycles,this compound is poised to remain at forefront of drug discovery efforts in coming years.